Cas no 1396792-86-1 (N-2-(2-methoxyphenyl)ethyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-2-(2-methoxyphenyl)ethyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396792-86-1
• MF: C₁₈H₁₆F₃N₅O₃
• MW: 407.34655380249
• CID: 5915818
• PubChem ID: 71791637
• Update Time: 2025-06-03

N-2-(2-methoxyphenyl)ethyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-methoxyphenyl)ethyl]-2-[4-(trifluoromethoxy)phenyl]tetrazole-5-carboxamide
• N-[2-(2-methoxyphenyl)ethyl]-2-[4-(trifluoromethoxy)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• AKOS024541590
• F6237-3637
• N-(2-methoxyphenethyl)-2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamide
• VU0539042-1
• 1396792-86-1
• N-2-(2-methoxyphenyl)ethyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

• Inchi： 1S/C18H16F3N5O3/c1-28-15-5-3-2-4-12(15)10-11-22-17(27)16-23-25-26(24-16)13-6-8-14(9-7-13)29-18(19,20)21/h2-9H,10-11H2,1H3,(H,22,27)
• InChI Key： VARRUGDUZZBQKD-UHFFFAOYSA-N
• SMILES： N1=C(C(NCCC2=CC=CC=C2OC)=O)N=NN1C1=CC=C(OC(F)(F)F)C=C1

Computed Properties

• Exact Mass: 407.12052388g/mol
• Monoisotopic Mass: 407.12052388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 91.2Ų

Additional information on N-2-(2-methoxyphenyl)ethyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

N-2-(2-Methoxyphenyl)ethyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide: A Comprehensive Overview

The compound N-2-(2-methoxyphenyl)ethyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide, identified by the CAS number 1396792-86-1, represents a significant advancement in the field of organic chemistry and pharmacology. This molecule is a derivative of the tetrazole class of compounds, which have garnered considerable attention due to their diverse applications in drug discovery and materials science. The structure of this compound is characterized by a tetrazole ring system substituted with specific functional groups that confer unique chemical and biological properties.

The tetrazole moiety at the core of this compound plays a pivotal role in its reactivity and bioavailability. Recent studies have highlighted the importance of tetrazoles in medicinal chemistry, particularly as bioisosteres and scaffolds for designing novel therapeutic agents. The substitution pattern on the tetrazole ring—specifically, the presence of a methoxyphenyl group and a trifluoromethoxyphenyl group—suggests potential applications in modulating receptor interactions or enzyme activity. These substituents not only enhance the molecule's stability but also impart selectivity in binding to target proteins.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug development. The methoxy group attached to the phenyl ring is known to influence pharmacokinetic properties such as absorption and metabolism. Similarly, the trifluoromethoxy group introduces electron-withdrawing effects, which can modulate the electronic environment around the tetrazole ring and enhance its reactivity towards specific biological targets. Recent research has demonstrated that such substituents can significantly improve the potency and selectivity of tetrazole-based drugs.

From a synthetic perspective, the construction of this compound involves a series of well-established organic reactions. The synthesis typically begins with the preparation of the tetrazole ring through cyclization reactions, followed by nucleophilic substitution or coupling reactions to introduce the desired substituents. The use of advanced catalytic systems and protecting group strategies has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis process.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. For instance, studies have indicated that it exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate ion channels has raised interest in its application for treating neurological disorders.

The development of this compound also aligns with current trends in green chemistry and sustainability. Researchers have explored eco-friendly synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For example, microwave-assisted synthesis and enzymatic catalysis have been employed to streamline the production process while maintaining high product quality.

Looking ahead, further investigations into the pharmacokinetics and toxicity profiles of this compound are essential for advancing it towards clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable therapeutic option.

In conclusion, N-2-(2-methoxyphenyl)ethyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396792-86-1) stands as a testament to the ongoing innovation in chemical synthesis and drug discovery. Its unique structural features and promising biological profile make it a compelling candidate for addressing unmet medical needs across various therapeutic areas.